5-Hydroxy Desloratadine

Description

5-Hydroxy Desloratadine is a significant metabolite of Desloratadine, a second-generation antihistamine commonly used to alleviate allergic symptoms. After Desloratadine is ingested, it undergoes biotransformation in the liver, resulting in the formation of 5-Hydroxy Desloratadine. While primarily recognized as a metabolite, research indicates that 5-Hydroxy Desloratadine may also possess independent pharmacological effects, including antioxidant and anti-inflammatory properties observed in laboratory experiments. Its presence and concentration in biological samples can serve as a biomarker to assess Desloratadine compliance and dosage, particularly in research settings. Desloratadine is a histamine-1 (H1) receptor antagonist indicated for the relief of nasal and non-nasal symptoms of seasonal allergic rhinitis and perennial allergic rhinitis . It is also indicated to provide symptomatic relief of pruritus, reduction in the number of hives, and size of hives in patients with chronic idiopathic urticaria .

As a metabolite of Desloratadine, 5-Hydroxy Desloratadine shares functional similarities with its parent compound, acting as an antagonist at H1 histamine receptors to inhibit the action of histamine, which alleviates allergic reactions like sneezing and itching. Studies suggest that the hydroxylation of Desloratadine may enhance its pharmacological activity and improve its binding affinity and selectivity for H1 receptors. Research on 5-Hydroxy Desloratadine is ongoing, with a focus on its potential as a therapeutic agent, though most studies currently examine its role as a biomarker.

Similar compounds include Loratadine and Cetirizine. Loratadine is another second-generation antihistamine that is metabolized into Desloratadine in the body. Cetirizine is also a second-generation antihistamine with similar pharmacological properties.

• CAS No.: 117811-12-8
• Product Name: 5-Hydroxy Desloratadine
• Molecular Formula: C19H19ClN2O
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 13-chloro-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-9-ol
• Standard InChI: InChI=1S/C19H19ClN2O/c20-14-3-4-15-13(10-14)11-17(23)16-2-1-7-22-19(16)18(15)12-5-8-21-9-6-12/h1-4,7,10,17,21,23H,5-6,8-9,11H2
• Standard InChIKey: LWCSUGDLKORNAJ-UHFFFAOYSA-N
• SMILES: C1CNCCC1=C2C3=C(CC(C4=C2N=CC=C4)O)C=C(C=C3)Cl
• Canonical SMILES: C1CNCCC1=C2C3=C(CC(C4=C2N=CC=C4)O)C=C(C=C3)Cl
• Purity: > 95%
• Synonyms: 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-5-ol; Sch 39091
• PubChem Compound: 14637775
• Last Modified: Aug 15 2023